N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(4-nitrophenyl)methylideneamino]-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H12N4O3S/c19-13(10-22-14-3-1-2-8-15-14)17-16-9-11-4-6-12(7-5-11)18(20)21/h1-9H,10H2,(H,17,19)/b16-9+
• InChI Key: MPYMYSVOPSSURA-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=NC(=C1)SCC(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide, also known as 4N-5, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of hydrazones and has a molecular formula of C15H12N4O3S.

Scientific Research Applications

N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been reported to exhibit antitumor, antiviral, and antibacterial activities. It has also been shown to possess antioxidant and anti-inflammatory properties. Moreover, N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide has been reported to have potential applications in the field of material science, specifically in the development of organic semiconductors.

Mechanism of Action

The exact mechanism of action of N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide is not fully understood. However, it has been reported to act as a potent inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in various types of cancer cells. Inhibition of CA IX leads to a decrease in the pH of the tumor microenvironment, resulting in reduced tumor growth and metastasis.
Biochemical and Physiological Effects
Studies have shown that N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide has various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells and inhibit the growth of various types of cancer cells. Moreover, it has been shown to possess anti-inflammatory and antioxidant properties. Additionally, N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide has been reported to exhibit neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide in lab experiments is its high purity and good yield. Moreover, it has been reported to exhibit potent biological activities at low concentrations. However, one of the limitations of using N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide is its limited solubility in water, which may affect its bioavailability and limit its applications in certain experiments.

Future Directions

There are several future directions for the research on N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide. One of the potential directions is to further investigate its mechanism of action and identify its molecular targets. Moreover, there is a need to explore its potential applications in the treatment of other diseases, such as neurodegenerative disorders. Additionally, there is a need to develop more efficient synthesis methods for N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide to increase its availability and reduce its cost.
Conclusion
In conclusion, N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method is relatively simple and yields a high purity product. It has been reported to exhibit potent biological activities, including antitumor, antiviral, and antibacterial activities. Moreover, it has been shown to possess antioxidant and anti-inflammatory properties. Despite its limitations, N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide has the potential to be a promising candidate for the development of new drugs and materials.

Synthesis Methods

The synthesis of N'-(4-nitrobenzylidene)-2-(2-pyridinylthio)acetohydrazide involves the reaction between 2-pyridinethiol and 4-nitrobenzaldehyde in the presence of acetic acid and hydrazine hydrate. The resulting product is then purified using column chromatography. This method has been reported to yield a high purity product with a good yield.